(3-Chloro-2-fluorophenyl)methanesulfonyl chloride
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Description
(3-Chloro-2-fluorophenyl)methanesulfonyl chloride, also known as O-CFMSCl, is an important reagent in organic synthesis. It is used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and specialty chemicals. O-CFMSCl is a versatile reagent that can be used for a variety of reactions, including nucleophilic substitution, acylation, and alkylation. It is also used in the synthesis of heterocycles, peptide synthesis, and the preparation of organometallic compounds. In addition, it has been used in the synthesis of a variety of natural products and in the study of enzyme-catalyzed reactions.
Scientific Research Applications
Synthesis of Chloro- and Fluoro-Containing Compounds : A study by Ando et al. (2005) detailed the synthesis of 2-chloro-1,1-difluoroallyl methanesulfonates through a novel rearrangement, leading to the formation of 1-alkyl- or 1-aryl-2-chloro-3-fluoropenta-1,3-dienes, demonstrating its use in complex organic syntheses (Ando et al., 2005).
Inhibition Studies in Biochemistry : Research by Greenspan and Wilson (1970) explored the effect of fluoride on reactions involving methanesulfonates with acetylcholinesterase, showing the potential of methanesulfonyl derivatives in biochemical studies (Greenspan & Wilson, 1970).
Ultraviolet Spectroscopy : White (1969) reported on the ultraviolet absorption spectrum of methanesulphenyl chloride, indicating its utility in spectroscopic analysis and its role in chemical kinetics studies (White, 1969).
Preparation Techniques in Pharmaceutical Chemistry : Hanai and Okuda (1977) described a method for preparing methanesulfonyl chloride-d3, highlighting its importance in the pharmaceutical industry for the synthesis of isotopically labeled compounds (Hanai & Okuda, 1977).
Reaction Mechanisms and Kinetics : Kitz and Wilson (1963) investigated the acceleration of the reaction rate of methanesulfonyl fluoride with acetylcholinesterase, providing insights into enzymatic reaction mechanisms and kinetics (Kitz & Wilson, 1963).
properties
IUPAC Name |
(3-chloro-2-fluorophenyl)methanesulfonyl chloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5Cl2FO2S/c8-6-3-1-2-5(7(6)10)4-13(9,11)12/h1-3H,4H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRQSNKNXNNTYNX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)F)CS(=O)(=O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5Cl2FO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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